Cas no 51529-37-4 (L-Methionine, N-[N-(N-acetyl-L-methionyl)-L-methionyl]-)

• Product Name: L-Methionine, N-[N-(N-acetyl-L-methionyl)-L-methionyl]-
• CAS No: 51529-37-4
• MF: C₁₇H₃₁N₃O₅S₃
• MW: 453.640140771866
• CID: 362066
• PubChem ID: 71366108
• Update Time: 2025-04-19

L-Methionine, N-[N-(N-acetyl-L-methionyl)-L-methionyl]- Chemical and Physical Properties

Names and Identifiers

• L-Methionine, N-[N-(N-acetyl-L-methionyl)-L-methionyl]-
• (2S)-2-[[(2S)-2-[[(2S)-2-acetamido-4-methylsulfanylbutanoyl]amino]-4-methylsulfanylbutanoyl]amino]-4-methylsulfanylbutanoic acid
• N-Acetyl-L-methionyl-L-methionyl-L-methionine
• DTXSID60789480
• 51529-37-4

• Inchi： 1S/C17H31N3O5S3/c1-11(21)18-12(5-8-26-2)15(22)19-13(6-9-27-3)16(23)20-14(17(24)25)7-10-28-4/h12-14H,5-10H2,1-4H3,(H,18,21)(H,19,22)(H,20,23)(H,24,25)/t12-,13-,14-/m0/s1
• InChI Key： YHNYGBLOVXGUIK-IHRRRGAJSA-N
• SMILES： S(C)CC[C@@H](C(N[C@H](C(=O)O)CCSC)=O)NC([C@H](CCSC)NC(C)=O)=O

Computed Properties

• Exact Mass: 453.14283
• Monoisotopic Mass: 453.14258462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 201Ų

Experimental Properties

• PSA: 124.6